Cas no 1823800-80-1 (2-(2-Bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(2-Bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 1823800-80-1
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 6350201
• PubChem ID: 91926101
• Update Time: 2025-05-25

2-(2-Bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1931790
• 1823800-80-1
• 2-(2-bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol
• AKOS025211628
• 2-(2-Bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol

• Inchi： 1S/C8H6BrF3O/c9-7-2-1-5(10)3-6(7)8(11,12)4-13/h1-3,13H,4H2
• InChI Key： VXXWCSLZFSASOK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CO)(F)F)F

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-Bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol

Introduction to 2-(2-Bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol (CAS No. 1823800-80-1)

The compound 2-(2-Bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol, identified by the CAS number 1823800-80-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a bromine atom, fluorine atoms, and a hydroxyl group, which contribute to its versatile reactivity and utility in synthetic chemistry.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of multiple fluorine atoms in the structure of 2-(2-Bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol makes it an attractive candidate for exploring fluorination strategies in medicinal chemistry. Fluorine substitution is known to enhance the pharmacokinetic properties of molecules, such as increasing lipophilicity and improving bioavailability. This has led researchers to investigate the role of this compound in designing novel therapeutic agents targeting various diseases.

The bromine atom in the structure of 1823800-80-1 introduces additional reactivity, making it a valuable intermediate in organic synthesis. Brominated compounds are often employed in nucleophilic substitution reactions, which are fundamental in constructing complex molecular architectures. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing production costs and enhancing scalability.

In terms of its physical properties, 2-(2-Bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol exhibits a melting point and boiling point that are consistent with its molecular weight and functional group composition. Its solubility characteristics make it suitable for use in both polar and non-polar solvents, depending on the specific application. These properties have been extensively studied in recent research papers, providing valuable insights into its behavior under various experimental conditions.

The hydroxyl group present in the molecule adds another layer of functionality. It can participate in hydrogen bonding, which is crucial for stabilizing molecular interactions in biological systems. This feature has been leveraged in recent studies to explore the compound's potential as a building block for bioactive molecules. Researchers have demonstrated that modifying the hydroxyl group can significantly influence the compound's pharmacodynamic properties.

From an environmental perspective, understanding the degradation pathways of 1823800-80-1 is essential for assessing its ecological impact. Recent environmental studies have focused on identifying the factors that influence its persistence in different ecosystems. These studies have provided valuable data on how the compound interacts with natural processes, aiding in the development of sustainable chemical practices.

In conclusion, 2-(2-Bromo-5-fluorophenyl)-2,2-difluoroethan